Cas no 96803-86-0 (4-methoxyBenzo[b]thiophene-2-sulfonyl chloride)

• Product Name: 4-methoxyBenzo[b]thiophene-2-sulfonyl chloride
• CAS No: 96803-86-0
• MF: C₉H₇ClO₃S₂
• MW: 262.733079195023
• CID: 2107183
• PubChem ID: 86125204
• Update Time: 2025-04-21

4-methoxyBenzo[b]thiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-methoxyBenzo[b]thiophene-2-sulfonyl chloride
• 4-Methoxy-1-benzothiophene-2-sulfonyl chloride
• DA-19882
• 96803-86-0

• Inchi： 1S/C9H7ClO3S2/c1-13-7-3-2-4-8-6(7)5-9(14-8)15(10,11)12/h2-5H,1H3
• InChI Key： NWNPJGSCRUUWGS-UHFFFAOYSA-N
• SMILES： ClS(C1=CC2C(=CC=CC=2S1)OC)(=O)=O

Computed Properties

• Exact Mass: 261.9525141Da
• Monoisotopic Mass: 261.9525141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80Ų